Cas no 41303-44-0 (5-Butanoic Acid 1,3-Benzodioxole)

• Product Name: 5-Butanoic Acid 1,3-Benzodioxole
• CAS No: 41303-44-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00126479
• CID: 327569
• PubChem ID: 353434
• Update Time: 2025-07-25

5-Butanoic Acid 1,3-Benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-butanoicacid
• 3,4-METHYLENEDIOXYPHENYLBUTANOIC ACID
• 4-(1,3-benzodioxol-5-yl)butanoic acid
• 5-Butanoic Acid 1,3-Benzodioxole

• MDL： MFCD00126479
• Inchi： 1S/C11H12O4/c12-11(13)3-1-2-8-4-5-9-10(6-8)15-7-14-9/h4-6H,1-3,7H2,(H,12,13)
• InChI Key： DOVMVBWTRNTJOF-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCCC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-Butanoic Acid 1,3-Benzodioxole

Introduction to 5-Butanoic Acid 1,3-Benzodioxole (CAS No. 41303-44-0)

5-Butanoic Acid 1,3-Benzodioxole, identified by the Chemical Abstracts Service Number (CAS No.) 41303-44-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic ester combines a butanoic acid moiety with a benzodioxole ring system, making it a structurally intriguing molecule with potential applications in medicinal chemistry and material science. The benzodioxole moiety, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is well-documented for its pharmacological properties and has been extensively studied for its role in various biological processes.

The structural composition of 5-Butanoic Acid 1,3-Benzodioxole imparts unique chemical and biological characteristics. The presence of the carboxylic acid group at the para position relative to the benzodioxole ring enhances its reactivity, allowing for diverse functionalization and derivatization. This flexibility has made it a valuable intermediate in synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Butanoic Acid 1,3-Benzodioxole and its derivatives. Studies have highlighted its role as a precursor in the synthesis of bioactive compounds that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The benzodioxole scaffold is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors involved in cell signaling pathways.

One of the most compelling aspects of 5-Butanoic Acid 1,3-Benzodioxole is its utility in drug discovery programs. Researchers have leveraged its structural framework to develop molecules that modulate key pathways implicated in diseases such as neurodegeneration and autoimmune disorders. The carboxylic acid functionality provides a handle for further chemical manipulation, enabling the creation of prodrugs or conjugates that enhance bioavailability or target specificity.

The synthesis of 5-Butanoic Acid 1,3-Benzodioxole typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to achieve high yields and enantiopurity. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

From a material science perspective, 5-Butanoic Acid 1,3-Benzodioxole has also shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis. Additionally, its aromatic nature lends itself to applications in organic electronics, where such compounds can contribute to the design of more efficient light-emitting diodes (LEDs) and photovoltaic cells.

The pharmacological investigation of 5-Butanoic Acid 1,3-Benzodioxole has been complemented by computational studies that aim to predict its interactions with biological targets. Molecular docking simulations have helped researchers identify key binding sites on proteins and enzymes, providing insights into potential mechanisms of action. These computational approaches are increasingly integral to modern drug discovery pipelines, offering a cost-effective means to screen large libraries of compounds.

In conclusion,5-Butanoic Acid 1,3-Benzodioxole (CAS No. 41303-44-0) represents a versatile and promising compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for medicinal chemistry endeavors, while its reactivity allows for innovative synthetic strategies. As research continues to uncover new biological functions and material properties associated with this molecule,5-Butanoic Acid 1,3-Benzodioxole is poised to remain at the forefront of scientific exploration.